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Compound of Interest

Compound Name:
6-Amino-5-bromopyridine-3-

sulfonic acid

Cat. No.: B016990 Get Quote

Essential Safety and Handling Guide for 6-Amino-5-
bromopyridine-3-sulfonic acid
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 6-Amino-5-bromopyridine-3-
sulfonic acid. Adherence to these procedures is essential for ensuring laboratory safety and

proper chemical management.

Chemical Identifier:

IUPAC Name: 6-amino-5-bromopyridine-3-sulfonic acid

CAS Number: 247582-62-3

Molecular Formula: C₅H₅BrN₂O₃S

Hazard Summary: This compound is classified as harmful and an irritant. Key hazards include:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]
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H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 6-Amino-5-bromopyridine-3-
sulfonic acid to minimize exposure and ensure personal safety. The following table

summarizes the required equipment.
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Body Part Required PPE
Specifications and
Remarks

Hands Chemical-resistant gloves

Nitrile gloves are a suitable

option, offering protection

against bases, oils, and many

solvents.[3] Always inspect

gloves for punctures or tears

before use. Dispose of

contaminated gloves according

to institutional guidelines.

Eyes/Face

Safety glasses with side

shields or Goggles, Face

shield

Use safety goggles for primary

eye protection.[4] A face shield

should be worn in situations

with a higher risk of splashing.

[4]

Body
Laboratory coat, Chemical-

resistant apron/suit

A standard laboratory coat

should be worn. For larger

quantities or tasks with a high

splash risk, a chemical-

resistant apron or suit is

recommended.[5] Protective

clothing should be selected

based on the specific

workplace concentration and

quantity of the hazardous

substance handled.[4]

Respiratory NIOSH-approved respirator

Use only in a well-ventilated

area or under a chemical fume

hood.[6][7] If ventilation is

inadequate or there is a risk of

inhaling dust or aerosols, a

NIOSH-approved respirator is

necessary.[4]

Feet Closed-toe shoes Footwear must cover the entire

foot. Safety boots may be
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necessary where there is a

danger of chemical splashing.

[3]

Operational Plan: Step-by-Step Handling Procedure
Follow these steps to ensure the safe handling of 6-Amino-5-bromopyridine-3-sulfonic acid:

Preparation and Inspection:

Before starting any work, ensure that a safety shower and eyewash station are readily

accessible and functional.[2][8]

Inspect all PPE for integrity. Do not use damaged gloves or other compromised

equipment.

Work in a designated area, preferably within a certified chemical fume hood, to ensure

adequate ventilation.[6][7]

Handling the Chemical:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Prevent contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling the compound, even if gloves were worn.[1][2]

Do not eat, drink, or smoke in the laboratory or when handling the chemical.[1][2]

Ground and secure containers when transferring the material to prevent static discharge.

[4]

In Case of Exposure:

If on skin: Immediately remove all contaminated clothing and wash the affected area with

plenty of soap and water.[1][4] If skin irritation occurs, seek medical advice.[2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.hsa.ie/media/dhons1uy/ppe-guidance.pdf
https://www.benchchem.com/product/b016990?utm_src=pdf-body
https://aksci.com/sds/H330_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5656606&productDescription=3-AMINO-5-BROMOPYRIDINE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13101&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://fluorochem.co.uk/product/F024650/
https://aksci.com/sds/H330_SDS.pdf
https://aksci.com/sds/H330_SDS.pdf
https://fluorochem.co.uk/product/F024650/
https://aksci.com/sds/H330_SDS.pdf
https://fluorochem.co.uk/product/F024650/
https://aksci.com/sds/H330_SDS.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://fluorochem.co.uk/product/F024650/
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://aksci.com/sds/H330_SDS.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[2][4] If eye irritation persists, get medical

advice/attention.[2][4]

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[2][4]

If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON

CENTER or doctor.[1][9]

Disposal Plan
Proper disposal of 6-Amino-5-bromopyridine-3-sulfonic acid and its containers is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect waste material in a designated, compatible, and properly labeled hazardous waste

container.[7]

The container must be sealable and airtight.[7]

Storage of Waste:

Store waste containers in a cool, dry, and well-ventilated area.[7]

Segregate from incompatible materials such as strong oxidizing agents and acids.[6][7]

Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant.[2][6][9]

Follow all local, regional, and national hazardous waste regulations to ensure complete

and accurate classification and disposal.[6]

Do not empty into drains or release into the environment.[2][6]

Experimental Workflow Visualization
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The following diagram illustrates the key procedural steps for the safe handling and disposal of

6-Amino-5-bromopyridine-3-sulfonic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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